Cas no 21807-96-5 ((-)-Bakkenolide E)
(-)-Bakkenolide E structure
Product Name:(-)-Bakkenolide E
CAS No:21807-96-5
MF:C22H30O6
MW:390.470007419586
CID:287386
Update Time:2024-02-29
(-)-Bakkenolide E Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid,2-methyl-,(2'R,3'R,3'aR,4'S,7'S,7'aR)-3'-(acetyloxy)decahydro-7',7'a-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'-ylester, (2E)- (9CI)
- 2-Butenoicacid, 2-methyl-,3'-(acetyloxy)decahydro-7',7'a-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'-ylester, [2'R-[2'a,3'a,3'aa,4'b(E),7'a,7'aa]]-
- Crotonic acid, 2-methyl-, 7'-ester with3'a,4,4',5,5',6',7',7'ab-octahydro-1'b,7'a-dihydroxy-3'ab,4'b-dimethyl-4-methylenespiro[furan-3(2H),2'-indan]-2-oneacetate, (E)- (8CI)
- Spiro[furan-3(2H),2'-[2H]inden], 2-butenoic acid deriv.
- Spiro[furan-3(2H),2'-indan]-2-one, 3'a,4
- Bakkenolide B
- Petasilide
- Fukinolide
- Bakkenolide E
- CID 101289733
- (-)-Bakkenolide E
- (1'R,3R,7'aβ)-1'β-Acetoxy-3'aβ,4'β-dimethyl-4-methylene-7'α-[[(2E)-2-methyl-2-butenoyl]oxy]spiro[oxolane-3,2'-hydrindane]-2-one
- (E)-2-Methyl-2-butenoic acid [(3R)-3'α-acetoxy-1',3',3'aα,4,4',5,5',6',7',7'a-decahydro-7'α,7'aα-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'β-yl] ester
- 2-Butenoic acid, 2-methyl-, (2'R,3'R,3'aR,4'S,7'S,7'aR)-3'-(acetyloxy)decahydro-7',7'a-dimethyl-4-methylene-2-oxospiro[furan-3(2H),2'-[2H]inden]-4'-yl ester, (2E)- (9CI)
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- Inchi: 1S/C22H30O6/c1-7-12(2)19(24)28-16-9-8-13(3)21(6)11-22(14(4)10-26-20(22)25)18(17(16)21)27-15(5)23/h7,13,16-18H,4,8-11H2,1-3,5-6H3/b12-7+/t13-,16-,17+,18+,21+,22+/m0/s1
- InChI Key: AVAGQVZSHJYDED-NWAIQIOLSA-N
- SMILES: O(C(C)=O)[C@H]1[C@@]2(C(=O)OCC2=C)C[C@]2(C)[C@@H](C)CC[C@@H]([C@@H]21)OC(/C(=C/C)/C)=O
Computed Properties
- Exact Mass: 390.204
- Monoisotopic Mass: 390.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9
- XLogP3: 4
(-)-Bakkenolide E Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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